Cas no 111282-24-7 (N-Methyl-N-(3-sulfopropyl)morpholinium, Inner Salt)

• Product Name: N-Methyl-N-(3-sulfopropyl)morpholinium, Inner Salt
• CAS No: 111282-24-7
• MF: C₈H₁₇NO₄S
• MW: 223.28988
• CID: 824284
• PubChem ID: 4114056
• Update Time: 2024-11-03

N-Methyl-N-(3-sulfopropyl)morpholinium, Inner Salt Chemical and Physical Properties

Names and Identifiers

• N-Methyl-N-(3-sulfopropyl)morpholinium, Inner Salt
• 3-(4-methylmorpholin-4-ium-4-yl)propane-1-sulfonate
• NDSB223
• NSC 133331
• MFCD01320425
• 111282-24-7
• NSC133331
• NSC-133331
• G64444
• J-002552
• NMM-PS
• N-Methyl-N-(3-sulfopropyl)morpholinium,InnerSalt
• 3-(4-Methylmorpholino-4-ium)propane-1-sulfonate
• N-Methyl-N-(3-sulfopropyl)morpholinium,inner salt
• AKOS025294089
• N-Methylmorpholine propylsulfonate inner salt
• SCHEMBL8108400
• DTXSID10399457

• Inchi： InChI=1S/C8H17NO4S/c1-9(4-6-13-7-5-9)3-2-8-14(10,11)12/h2-8H2,1H3
• InChI Key： OUBXNWVHYCHHDP-UHFFFAOYSA-N
• SMILES： C[N+]1(CCOCC1)CCCS(=O)(=O)[O-]

Computed Properties

• Exact Mass: 223.08800
• Monoisotopic Mass: 223.08782920g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 74.8Ų

Experimental Properties

• Melting Point: >300°C
• PSA: 92.53000
• LogP: 0.00260

N-Methyl-N-(3-sulfopropyl)morpholinium, Inner Salt Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines